Cas no 1936236-91-7 (2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1936236-91-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5696998
• PubChem ID: 131047300
• Update Time: 2025-06-23

2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• 1936236-91-7
• EN300-1620296
• 7-Oxabicyclo[2.2.1]heptane-2-carboxaldehyde, 2-(cyclopropylmethyl)-
• 2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

• Inchi： 1S/C11H16O2/c12-7-11(5-8-1-2-8)6-9-3-4-10(11)13-9/h7-10H,1-6H2
• InChI Key： WCUOEOLUHRQVML-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C=O)(C2)CC1CC1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 272.1±13.0 °C(Predicted)

Additional information on 2-(cyclopropylmethyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

Introduction to 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 1936236-91-7)

2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, identified by its CAS number 1936236-91-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic aldehyde features a unique structural framework, combining a cyclopropylmethyl group with an oxabicyclo[2.2.1]heptane core, which contributes to its distinct chemical properties and potential biological activities.

The compound’s structure is characterized by a seven-membered oxygen-containing bridgehead, which is a common motif in biologically active molecules. The presence of the aldehyde functional group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This reactivity has been exploited in various synthetic pathways, particularly in the development of more complex molecules with pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclo[2.2.1]heptane derivatives due to their structural similarity to natural products and their ability to interact with biological targets. The incorporation of the cyclopropylmethyl group into this scaffold introduces rigidity and lipophilicity, which can influence binding affinity and metabolic stability. These structural features make the compound an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is its versatility as a synthetic building block. The aldehyde group can participate in condensation reactions with various nucleophiles, allowing for the rapid assembly of larger and more intricate molecular structures. This property has been leveraged in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities.

Recent studies have highlighted the importance of oxabicyclo[2.2.1]heptane derivatives in medicinal chemistry due to their potential as kinase inhibitors and other enzyme-targeting agents. The oxygen bridgehead in this scaffold can mimic carboxylic acid functionalities, enabling interactions with specific binding pockets in proteins. Additionally, the cyclopropyl ring can serve as a hydrophobic anchor, improving solubility and membrane permeability.

The synthesis of CAS No 1936236-91-7 involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the aldehyde moiety at the desired position. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing waste and improving atom economy.

In terms of biological activity, preliminary investigations suggest that 2-(cyclopropylmethyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde may exhibit properties relevant to therapeutic applications. For instance, its structural analogs have shown promise as inhibitors of enzymes involved in inflammatory pathways and cancer progression. While further research is needed to fully elucidate its pharmacological profile, these early findings underscore its potential as a lead compound or intermediate in drug development.

The compound’s stability under various conditions is another critical consideration for its practical application. The oxabicyclo[2.2.1]heptane core provides inherent rigidity, which can enhance resistance to metabolic degradation. However, the aldehyde group is sensitive to oxidation and hydrolysis, necessitating careful handling during storage and use. Researchers have explored protective strategies such as derivatization or encapsulation to maintain stability while preserving reactivity.

The role of computational chemistry in studying CAS No 1936236-91-7 cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets and optimize synthetic pathways before experimental validation is undertaken. These computational approaches not only save time but also provide valuable insights into the compound’s behavior at the molecular level.

Future directions for research on this compound may include exploring its role as a scaffold for drug design or investigating novel synthetic methodologies that enhance its accessibility and scalability. Collaborative efforts between synthetic chemists and biologists will be essential to unlock its full potential in pharmaceutical applications.